4-ethyl-3-(thiophen-3-yl)-1H-pyrazol-5-amine

• Molecular Formula: C9H11N3S
• Molecular Weight: 193.27 g/mol
• IUPAC Name: 4-ethyl-5-thiophen-3-yl-1H-pyrazol-3-amine
• InChI: InChI=1S/C9H11N3S/c1-2-7-8(11-12-9(7)10)6-3-4-13-5-6/h3-5H,2H2,1H3,(H3,10,11,12)
• InChI Key: CXPNXXWWNFLHEB-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(NN=C1N)C2=CSC=C2

Description

Chemical Structure and Properties
4-Ethyl-3-(thiophen-3-yl)-1H-pyrazol-5-amine (CAS: 1187560-97-9) is a pyrazole derivative with a molecular formula of C₉H₁₁N₃S and a molecular weight of 193.27 g/mol . The compound features a pyrazole core substituted at the 3-position with a thiophen-3-yl group and at the 4-position with an ethyl group. Its synthesis typically involves multi-component cyclization reactions, as seen in analogous pyrazole derivatives (e.g., microwave-assisted coupling of intermediates with aryl aldehydes) .

For example, structurally similar compounds have shown activity as β-lactamase inhibitors , thrombin inhibitors , and kinase modulators . The thiophene moiety in this compound may enhance π-π stacking interactions in biological targets, while the ethyl group could influence lipophilicity and metabolic stability .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-ethyl-3-(thiophen-3-yl)-1H-pyrazol-5-amine typically involves the cyclization of appropriate precursors under specific conditions. One common method involves the reaction of 3-thiophenecarboxaldehyde with ethyl hydrazinecarboxylate to form an intermediate, which is then cyclized to produce the desired pyrazole derivative. The reaction conditions often include the use of a base such as sodium ethoxide and a solvent like ethanol .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimization of reaction conditions can enhance yield and purity. Additionally, microwave-assisted synthesis has been explored to reduce reaction times and improve efficiency .

Chemical Reactions Analysis

Types of Reactions

4-ethyl-3-(thiophen-3-yl)-1H-pyrazol-5-amine can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using agents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride.

Substitution: Electrophilic and nucleophilic substitution reactions can occur, particularly at the thiophene ring.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in acetic acid.

Reduction: Sodium borohydride in methanol.

Substitution: Halogenation using bromine in acetic acid.

Major Products Formed

Oxidation: Formation of sulfoxides or sulfones.

Reduction: Formation of corresponding amines or alcohols.

Substitution: Formation of halogenated derivatives.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor.

Medicine: Explored for its anticancer and antimicrobial properties.

Industry: Utilized in the development of organic electronic materials.

Mechanism of Action

The mechanism by which 4-ethyl-3-(thiophen-3-yl)-1H-pyrazol-5-amine exerts its effects involves interactions with specific molecular targets. For instance, in medicinal applications, it may inhibit certain enzymes by binding to their active sites, thereby blocking their activity. The pathways involved can include inhibition of cell proliferation and induction of apoptosis in cancer cells .

Comparison with Similar Compounds

The following analysis compares 4-ethyl-3-(thiophen-3-yl)-1H-pyrazol-5-amine with structurally analogous pyrazole derivatives, focusing on substituent effects, synthetic routes, and biological activities.

Substituent Type and Position

Compound Name	Substituent at Pyrazole 3-Position	Substituent at Pyrazole 4-Position	Key Structural Features	Reference
4-Ethyl-3-(thiophen-3-yl)-1H-pyrazol-5-amine	Thiophen-3-yl	Ethyl	Thiophene enhances π-π interactions
3-(4-Ethylphenyl)-1H-pyrazol-5-amine	4-Ethylphenyl	-	Aromatic phenyl group for hydrophobic binding
1-Phenyl-4-(thiophen-3-yl)-1H-pyrazol-5-amine	Phenyl (position 1)	Thiophen-3-yl	Substitution at position 1 alters steric effects
3-(Thiophen-2-yl)-1H-pyrazol-5-amine (MK51)	Thiophen-2-yl	-	Thiophene positional isomer (2-yl vs. 3-yl)
4-(4-Fluorophenyl)-1-phenyl-3-(pyridin-4-yl)-1H-pyrazol-5-amine	Pyridin-4-yl	4-Fluorophenyl	Fluorine and pyridine modulate electronic properties

Key Observations

• Thiophene vs. Phenyl : Thiophene-containing derivatives (e.g., the target compound and MK51) may exhibit stronger interactions with aromatic residues in enzyme active sites compared to phenyl-substituted analogs .
• Electron-Withdrawing Groups : Fluorine or pyridine substituents (e.g., in 4-(4-fluorophenyl)-1-phenyl-3-(pyridin-4-yl)-1H-pyrazol-5-amine) enhance polarity and hydrogen-bonding capacity, critical for kinase inhibition .

Activity Insights

• Enzyme Inhibition : The ethyl-thiophene substitution in the target compound may mimic the hydrophobic interactions seen in 3-(4-ethylphenyl)-1H-pyrazol-5-amine-based β-lactamase inhibitors .
• Thrombin Inhibition : Pyrazole derivatives with bulky 3-position substituents (e.g., thiophene, fluorophenyl) exhibit improved inhibitory activity due to enhanced binding pocket occupancy .

Biological Activity

4-ethyl-3-(thiophen-3-yl)-1H-pyrazol-5-amine is a heterocyclic compound that has garnered interest in medicinal chemistry due to its potential biological activities. This article provides a comprehensive overview of its biological activity, including its mechanisms of action, therapeutic applications, and relevant case studies.

Structural Characteristics

The compound features a unique structure characterized by a pyrazole ring fused with a thiophene ring, with an ethyl group at the 4-position and a thiophene moiety at the 3-position. Its molecular formula is C_9H_10N_2S, and it has a molecular weight of approximately 194.26 g/mol. This structural arrangement contributes to its distinct chemical properties and potential biological interactions.

Research indicates that 4-ethyl-3-(thiophen-3-yl)-1H-pyrazol-5-amine exhibits several biological activities, primarily through its role as an enzyme inhibitor . The compound has been shown to bind to the active sites of specific enzymes, which may inhibit their activity, thereby affecting critical cellular processes such as cell proliferation and apoptosis in tumor cells.

Enzyme Inhibition

The compound has been investigated for its ability to inhibit enzymes associated with cancer cell survival. This inhibition can lead to:

• Induction of apoptosis : Triggering programmed cell death in cancer cells.
• Cell cycle arrest : Preventing cancer cells from dividing and proliferating .

Biological Activity Overview

The biological activities of 4-ethyl-3-(thiophen-3-yl)-1H-pyrazol-5-amine can be summarized as follows:

Activity	Description
Anticancer	Inhibits cancer cell proliferation and induces apoptosis in various cancer cell lines.
Antimicrobial	Exhibits antibacterial and antifungal properties against several strains.
Enzyme Inhibition	Acts as an inhibitor for specific enzymes related to cancer progression.

Anticancer Activity

A study focused on various pyrazole derivatives, including 4-ethyl-3-(thiophen-3-yl)-1H-pyrazol-5-amine, demonstrated significant anticancer activity against human cancer cell lines such as H460 (lung), A549 (lung), HT-29 (colon), and SMMC-7721 (liver). The MTT assay indicated that the compound effectively reduced cell viability in a dose-dependent manner, suggesting its potential as an anticancer agent .

Antimicrobial Properties

In another investigation, the compound was tested for its antimicrobial effects against both bacterial and fungal strains. Results showed strong to moderate antibacterial activity, indicating potential applications in treating infections caused by resistant strains .

Structure–Activity Relationship (SAR)

The unique combination of thiophene and pyrazole rings confers specific electronic properties that enhance the compound's reactivity and biological interactions. Comparative studies with similar compounds reveal that structural variations significantly affect biological activity:

Compound Name	Structural Features
4-methyl-3-(thiophen-2-yl)-1H-pyrazol-5-amine	Contains a methyl group instead of ethyl
4-methylthio-3-(thiophenes)-1H-pyrazole	Features a methylthio group at position 4
4-bromo-3-(furan)-1H-pyrazol	Incorporates a furan ring instead of thiophene

These comparisons highlight the importance of specific substituents in modulating the biological activity of pyrazole derivatives.